4-Pyridinecarboxamide, 2-bromo-N-[4-(trifluoromethoxy)phenyl]-

• Molecular Formula: C13H8BrF3N2O2
• Molecular Weight: 361.11 g/mol
• IUPAC Name: 2-bromo-N-[4-(trifluoromethoxy)phenyl]pyridine-4-carboxamide
• InChI: InChI=1S/C13H8BrF3N2O2/c14-11-7-8(5-6-18-11)12(20)19-9-1-3-10(4-2-9)21-13(15,16)17/h1-7H,(H,19,20)
• InChI Key: NGDYYTLYDGFMLQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)C2=CC(=NC=C2)Br)OC(F)(F)F

Description

4-Pyridinecarboxamide, 2-bromo-N-[4-(trifluoromethoxy)phenyl]- is a useful research compound. Its molecular formula is C13H8BrF3N2O2 and its molecular weight is 361.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Carbonyldiimidazole (2.367 g, 14.60 mmol) was added to a stirred solution of 2-bromoisonicotinic acid (2.4572 g, 12.16 mmol) in MeCN (30 mL) and the RM was stirred at RT for 3 h. 4-(trifluoromethoxy)aniline (2.467 mL, 18.25 mmol) was added and RM was stirred at RT overnight. and the mixture was treated with sat. aq. Na2CO3 (50 mL) and extracted with TBME. The combined extracts were washed with aq. HCl (pH=3), brine, dried over MgSO4 and the solvent was evaporated off under reduced pressure to a residue which was triturated with n-heptane and filtered to yield the title compound as a white solid. UPLC-MS (Condition 1) tR=1.55 min, m/z=360.9-362.9 [M+H]+, m/z=358.9-360.9 [M−H]−; 1H-NMR (400 MHz, DMSO-d6) δ ppm: 7.40 (d, J=8.56 Hz, 2H) 7.77-7.97 (m, 3H) 8.12 (s, 1H) 8.61 (d, J=5.14 Hz, 1H) 10.72 (s, 1H).